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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Holmium (Ho), a rare-earth element, exhibits a fascinating interplay between its crystal
structure and magnetic properties that are highly dependent on temperature. This technical
guide provides a detailed overview of the crystallographic changes holmium undergoes at
various temperatures, the experimental methods used to determine these structures, and the
underlying physical phenomena.

Overview of Holmium's Crystal Structure and Phase
Transitions

At ambient conditions, holmium crystallizes in a hexagonal close-packed (hcp) structure. This
structure is characteristic of many rare-earth metals and is stable at room temperature. As the
temperature is lowered, holmium undergoes a series of magnetic phase transitions that are
subtly reflected in its crystallographic parameters.

The primary crystal structure of holmium remains the hexagonal close-packed lattice across a
wide range of temperatures, both above and below its magnetic ordering points. The significant
changes observed are primarily in the arrangement of the magnetic moments of the holmium
atoms, which in turn induce small distortions and changes in the lattice parameters.

Key Transition Temperatures:
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e Néel Temperature (TN) = 132 K: Below this temperature, holmium transitions from a
paramagnetic state to a basal-plane helical antiferromagnetic structure. In this phase, the
magnetic moments are aligned ferromagnetically within the basal planes of the hcp structure,
but the direction of this magnetization rotates from one plane to the next, forming a spiral
along the c-axis.

o Curie Temperature (TC) = 20 K: Upon further cooling, a second magnetic phase transition
occurs. Below 20 K, the magnetic structure transforms into a conical ferromagnetic state. In
this phase, a net ferromagnetic moment develops along the c-axis, while the helical ordering
in the basal plane is retained.

These magnetic transitions are accompanied by magnetostrictive effects, leading to
measurable changes in the lattice parameters of the hcp unit cell.

Quantitative Crystallographic Data

The hexagonal close-packed structure of holmium is maintained from room temperature down
to cryogenic temperatures. The primary crystallographic parameters that vary with temperature
are the lattice constants 'a’ and 'c'.

Property Value (at 293 K / 20 °C)
Crystal System Hexagonal

Crystal Structure Hexagonal Close-Packed (hcp)
Space Group P63/mmc

Space Group Number 194

Lattice Constant 'a’ 3.5773 A (357.73 pm)

Lattice Constant 'c' 5.6158 A (561.58 pm)

cl/a ratio ~1.569

Temperature Dependence of Lattice Parameters:
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While a complete numerical dataset is not readily available in a single source, studies have
shown a clear trend in the lattice parameters of holmium as a function of temperature.
Research conducted on the crystal structure of holmium between 77 K and 300 K has
demonstrated the following:

o The lattice constant 'a’ shows a slight, almost linear decrease with decreasing temperature.

o The lattice constant 'c' exhibits a more complex behavior, with its rate of change varying at
the magnetic transition points due to magnetostriction.

e The c/aratio generally increases as the temperature decreases towards the Néel
temperature.

Experimental Protocols

The determination of holmium's crystal structure at different temperatures relies on
sophisticated diffraction techniques. Neutron and X-ray diffraction are the primary methods
employed, each offering unique advantages.

Low-Temperature Neutron Diffraction

Neutron diffraction is particularly powerful for studying the magnetic structures of materials like
holmium. Neutrons, possessing a magnetic moment, interact with the magnetic moments of
the atoms, providing detailed information on their arrangement.

Methodology:

o Sample Preparation: A high-purity, single-crystal or polycrystalline powder sample of
holmium is prepared. For single-crystal studies, the crystal is carefully oriented.

o Cryostat and Temperature Control: The sample is mounted within a cryostat, a device
capable of achieving and maintaining cryogenic temperatures. Liquid helium or closed-cycle
refrigerators are commonly used to cool the sample to temperatures as low as 4 K. A
temperature controller with sensors placed near the sample ensures precise and stable
temperature regulation.
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e Neutron Beam and Diffractometer: A monochromatic beam of thermal or cold neutrons is
generated from a nuclear reactor or a spallation source. This beam is directed onto the
holmium sample. A diffractometer, an instrument that measures the angle and intensity of
the diffracted neutrons, is used to collect the data.

o Data Collection: Diffraction patterns are collected at various temperatures. To study the
temperature dependence, data is typically collected in a stepwise manner, allowing the
sample to thermally equilibrate at each temperature point.

» Data Analysis: The positions and intensities of the Bragg peaks in the diffraction pattern are
analyzed. The nuclear peaks provide information about the crystal lattice, while the magnetic
peaks, which appear below the ordering temperatures, reveal the

 To cite this document: BenchChem. [The Crystal Structure of Holmium: A Comprehensive
Guide to Temperature-Dependent Phases]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197479#crystal-structure-of-holmium-at-different-
temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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